Cas no 956794-55-1 ((2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one
• CAS No: 956794-55-1
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• MDL: MFCD05670079
• CID: 5225641
• Update Time: 2026-03-07

(2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one

• MDL： MFCD05670079
• Inchi： 1S/C12H16ClN3O2/c1-9-10(12(13)15(2)14-9)3-4-11(17)16-5-7-18-8-6-16/h3-4H,5-8H2,1-2H3/b4-3+
• InChI Key： DMHIXGFSUCQOIP-ONEGZZNKSA-N
• SMILES： C(N1CCOCC1)(=O)/C=C/C1=C(Cl)N(C)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one

(2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one: A Novel Compound with Promising Therapeutic Potential

CAS No. 956794-55-1 represents a unique molecular entity that has garnered significant attention in the field of bioactive compound development. This compound, characterized by its (2E) geometric isomerism and the presence of a pyrazol-4-yl ring substituted with 5-chloro-1,3-dimethyl groups, exhibits structural complexity that may contribute to its pharmacological versatility. The morpholin-4-yl moiety further enhances its potential for drug-target interactions, making it a subject of interest in modern medicinal chemistry.

Recent studies have highlighted the pyrazol-4-yl scaffold as a promising platform for targeted drug design, particularly in anti-inflammatory and antitumor applications. The 5-chloro-1,3-dimethyl substitution on the pyrazol-4-yl ring is believed to modulate receptor binding affinity, potentially improving selectivity and efficacy. The morpholin-4-yl group, known for its hydrophilic properties, may also influence cell membrane permeability, a critical factor in drug delivery optimization.

The (2E) configuration of the prop-2-en-1-one moiety plays a pivotal role in determining the stereochemical properties of the compound. This geometric isomerism is often associated with enhanced biological activity, as seen in prodrug strategies where stereochemistry directly impacts metabolic stability and bioavailability. The prop-2-en-1-one structure also provides a conjugated system, which may contribute to electronic interactions with biological targets.

Current research on (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one has focused on its potential applications in oncology. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines, particularly in breast and lung cancers. The pyrazol-4-yl and morpholin-4-yl groups appear to synergistically enhance apoptotic pathways, suggesting a multitarget mechanism of action.

Another area of interest is the anti-inflammatory properties of this compound. In vivo studies using lipopolysaccharide (LPS)-induced inflammation models have shown that the (2E) isomer significantly reduces pro-inflammatory cytokine production. The pyrazol-4-yl ring's electron-withdrawing effect may modulate NF-κB signaling, a key pathway in inflammatory responses. This finding aligns with recent trends in anti-inflammatory drug development, where multi-target compounds are increasingly favored.

The morpholin-4-yl group's hydrophilic nature also makes this compound a candidate for drug delivery systems. Research published in *Advanced Drug Delivery Reviews* in 2022 highlighted the role of morpholin-4-yl derivatives in improving solubility and biocompatibility. This property is particularly valuable for oral administration, where solubility is a critical determinant of bioavailability.

From a synthetic chemistry perspective, the (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one molecule presents challenges and opportunities for structure-activity relationship (SAR) studies. The pyrazol-4-yl substitution pattern, combined with the morpholin-4-yl group, allows for modular design of drugs with tailored pharmacological profiles. This flexibility is essential for personalized medicine approaches.

Recent advances in computational modeling have further elucidated the binding mechanisms of this compound. Molecular docking studies suggest that the pyrazol-4-yl ring interacts with target proteins through hydrogen bonding and π-π stacking, while the morpholin-4-yl group contributes to hydrophobic interactions. These findings underscore the importance of 3D structural analysis in drug discovery.

Despite its promising therapeutic potential, the (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one compound remains in the preclinical stage. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance drug efficacy and reduce side effects. The morpholin-4-yl group's metabolic stability is being investigated to determine its half-life in vivo.

Future studies are also exploring the potential of this compound in combination therapies. The multi-target nature of the molecule suggests that it could be used in conjunction with existing drugs to enhance therapeutic outcomes. This approach is in line with current trends in precision medicine, where combination therapies are increasingly utilized to target complex diseases.

In conclusion, (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1-(morpholin-4-yl)prop-2-en-1-one (CAS No. 956794-55-1) represents a significant advancement in bioactive compound development. Its unique structural features and pharmacological potential make it a valuable candidate for further research and development in modern medicine.